Cas no 352534-80-6 (2,4,5-trimethylphenylboronic acid)

2,4,5-trimethylphenylboronic acid structure

352534-80-6 structure

Product Name:2,4,5-trimethylphenylboronic acid

CAS No:352534-80-6

Molecular Formula:C₉H₁₃BO₂

Molecular Weight:164.0093

MDL:MFCD03427049

CID:304949

PubChem ID:5083930

2,4,5-trimethylphenylboronic acid Properties

Names and Identifiers

- (2,4,5-Trimethylphenyl)boronic acid
- 2,4,5-Trimethylphenylboronic acid
- Boronic acid,B-(2,4,5-trimethylphenyl)-
- BORONIC ACID, (2,4,5-TRIMETHYLPHENYL)-
- NNQHKSYWLLYOHI-UHFFFAOYSA-N
- AB15034
- N992
- ST24026094
- A822686
- +Expand
- MDL： MFCD03427049
- InChIKey： NNQHKSYWLLYOHI-UHFFFAOYSA-N
- Inchi： 1S/C9H13BO2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5,11-12H,1-3H3
- SMILES： O([H])B(C1=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C([H])=C1C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 164.10100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Heavy Atom Count: 12
Complexity: 150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 0.29160
PSA: 40.46000
Melting Point: 180-190 °C (lit.)

2,4,5-trimethylphenylboronic acid Security Information

WGK Germany：3
Hazardous Material transportation number：NONH for all modes of transport

2,4,5-trimethylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,4,5-trimethylphenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003C1D-1g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6	96%	1g	$7.00
A2B Chem LLC	AB54769-1g	2,4,5-Trimethylphenylboronic acid	352534-80-6	96%	1g	$6.00	2024-04-20
Aaron	AR003C9P-1g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6	98%	1g	$5.00
abcr	AB271502-1 g	2,4,5-Trimethylphenylboronic acid; 97%	352534-80-6		1g	€94.20	2023-04-26
Alichem	A019113703-10g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6	97%	10g	$165.00	2023-09-02
Ambeed	A130601-1g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6	96%	1g	$8.0
Apollo Scientific	OR360038-5g	2,4,5-Trimethylphenylboronic acid	352534-80-6	96%	5g	£58.00	2023-09-02
Chemenu	CM135680-10g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6	95%+	10g	$63	2023-01-09
ChemScence	CS-W000917-5g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6		5g	$48.0	2022-04-27
Crysdot LLC	CD12079941-5g	(2,4,5-Trimethylphenyl)boronic acid	352534-80-6	97%	5g	$89

2,4,5-trimethylphenylboronic acid Related Literature

1. Synthesis of functionalized indolizines via gold(i)-catalyzed intramolecular hydroarylation/aromatization of pyrrole-ynes†

Xiangdong Li,Jidong Zhao,Xin Xie,Yuanhong Liu Org. Biomol. Chem., 2017,15, 8119-8133
2. An interconnected porous Au3Pt film on Ni foam: an efficient electrocatalyst for alkaline hydrogen evolution reaction†

Hongjie Yu,Ziqiang Wang,Zechuan Dai,Qiqi Mao,You Xu,Xiaonian Li,Liang Wang,Hongjing Wang Sustainable Energy Fuels, 2020,4, 4878-4883
3. The impact of vinylene bridges and side chain alkyl groups on the solid state structures of tricyanovinyl-substituted thiophenes†

Phuong-Truc T. Pham,Victor G. Young, Jr.,Mamoun M. Bader CrystEngComm, 2018,20, 128-132
4. Oxidative cyclization of alkenoic acids promoted by AgOAc†

Ulises A. Carrillo-Arcos,Jonathan Rojas-Ocampo,Susana Porcel Dalton Trans., 2016,45, 479-483
5. Gas-phase reactivity of CH3OH toward OH at interstellar temperatures (11.7–177.5 K): experimental and theoretical study†

Antonio J. Ocaña,Sergio Blázquez,Alexey Potapov,André Canosa,María Antiñolo,Luc Vereecken Phys. Chem. Chem. Phys., 2019,21, 6942-6957
6. Combined experimental/theoretical study of d-glucosamine promoted Ullmann-type C–N coupling catalyzed by copper(i): does amino really count?†

Xinzhi Chen,Chao Qian,Shaodong Zhou RSC Adv., 2016,6, 29638-29645
7. Liquid crystals based on silver carbene complexes derived from dimeric bis(imidazolium) bromide salts†

Amalia Pană,Monica Iliş,Marin Micutz,Florea Dumitraşcu,Iuliana Pasuk,Viorel Cîrcu RSC Adv., 2014,4, 59491-59497
8. HBT-based turn-on fluorescent probe for discrimination of homocysteine from glutathione/cysteine and its bioimaging applications†

Zhen Chen,Yuanchao Sun,Heng Liu,Deman Han,Hanping He,Xiuhua Zhang,Shengfu Wang RSC Adv., 2017,7, 16387-16391
9. Courses

Analyst, 1996,121, 11N-11N
10. The design of magneto-plasmonic nanostructures formed by magnetic Prussian Blue-type nanocrystals decorated with Au nanoparticles†

Roger Sanchis-Gual,Isidora Susic,Ramón Torres-Cavanillas,Daniel Arenas-Esteban,Sara Bals,Talal Mallah,Marc Coronado-Puchau,Eugenio Coronado Chem. Commun., 2021,57, 1903-1906

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Amadis Chemical Company Limited

(CAS:352534-80-6)2,4,5-trimethylphenylboronic acid

Purity:99%

Quantity:25g

Price($):172.0